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The following table summarizes the experimental findings on FH535 from published pre-clinical studies.

Experimental Key Findings on B-catenin
Cancer Type . . Reference
Model Downregulation & Anti-Cancer Effects
Pancreatic In vitro & in vivo Repressed tumor growth; downregulated [1]
Cancer xenograft models CSC markers (CD24, CD44); inhibited pro-
angiogenic cytokines (VEGF, IL-6, IL-8).
Colon Cancer HT29 & SW480 cell  Inhibited cell proliferation, migration, and [2]
lines; in vivo invasion; induced cell cycle arrest;
xenograft models downregulated stemness markers (CD24,
CD44, CD133) and target genes (Cyclin D1,
Survivin).
Hepatocellular HepG2 cell line Inhibited cell proliferation; reduced (B-catenin  [3]
Carcinoma (HCC) protein expression; downregulated mRNA of

INOS (a Wnt target gene) and reduced Nitric
Oxide production.

Overview of Key Experimental Protocols
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The credibility of the data above is supported by standardized experimental methods. Here is a summary of

the core protocols used in these studies.

| Experimental Goal | Commonly Used Protocol | Key Details from Studies | | :--- | :--- | :--- | | Assessing
Cell Viability & Proliferation | MTS/Trypan Blue Exclusion Assay | Cells seeded in 96-well plates and
treated with a concentration gradient of FH535 (e.g., 0-100 uM) for 24-72 hours. Viability measured via
colorimetric MTS assay [2] [3]. | | Evaluating Effects on Cancer Stem Cells (CSCs) | Flow Cytometry |
Cells treated with FH535, then stained with fluorescently labeled antibodies against CSC surface markers
(e.g., CD24, CD44) and analyzed by flow cytometer [1] [2]. | | Measuring Gene & Protein Expression |
Western Blot & RT-gPCR | -« Western Blot: Treated cells lysed, proteins separated by SDS-PAGE, and
transferred to a membrane. Blots probed with primary antibodies against (-catenin, Cyclin D1, etc., and
HRP-conjugated secondary antibodies for detection [2] [3]. « RT-qPCR: Total RNA extracted, reverse
transcribed to cDNA, and amplified with gene-specific primers (e.g., for iNOS, Cyclin D1) using SYBR
Green on a real-time PCR system [2] [3]. | | Investigating Migration & Invasion | Transwell & Wound
Healing Assay | * Transwell Invasion: Cells placed in Matrigel-coated upper chamber; FH535 in medium.
Cells migrating to lower chamber counted after incubation [2]. * Wound Healing: A scratch made in a
confluent cell monolayer; wound closure measured after FH535 treatment [2]. | | Confirming In Vivo
Efficacy | Mouse Xenograft Model | Human cancer cells injected subcutaneously into immunodeficient
mice. Once tumors established, mice treated with FH535 (e.g., 15 mg/kg, intraperitoneally) or vehicle

control. Tumor volume measured regularly [1] [2]. |

The Wnt/B-catenin Pathway and FH535's Mechanism

To better understand how FH535 works, it helps to see its role in the broader context of the Wnt/3-catenin

signaling pathway. The diagram below illustrates this pathway and highlights FH535's point of inhibition.
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As the diagram shows, when the Wnt pathway is abnormally active, B-catenin accumulates in the cell and
travels to the nucleus. There, it binds to TCF/LEF transcription factors to drive the expression of pro-
cancer genes [4] [5]. FH535 works by directly disrupting the critical interaction between B-catenin and
TCF inside the nucleus, thereby suppressing the transcription of downstream oncogenes like c-MYC and

Cyclin D1 [1] [6] [2].

Research Significance and Context

e Multi-Target Efficacy: The data demonstrates that FH535 is effective against a range of cancers
driven by aberrant Wnt/p-catenin signaling, highlighting its potential as a broad-spectrum agent.

¢ Impact on Cancer Stem Cells (CSCs): A key finding is FH535's ability to reduce markers associated
with CSCs [1] [2]. Since CSCs are often responsible for therapy resistance and cancer recurrence,
this makes FH535 a compelling candidate for combination therapies.

¢ Pre-clinical Stage: It is important to note that all this data is from pre-clinical studies in cells and
animal models. While promising, this means FH535 has not yet been proven safe or effective in
human patients.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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